5-Bromo-thiophene-2-sulfonic acid bis-(2-hydroxy-ethyl)-amide

• Molecular Formula: C8H12BrNO4S2
• Molecular Weight: 330.2 g/mol
• IUPAC Name: 5-bromo-N,N-bis(2-hydroxyethyl)thiophene-2-sulfonamide
• InChI: InChI=1S/C8H12BrNO4S2/c9-7-1-2-8(15-7)16(13,14)10(3-5-11)4-6-12/h1-2,11-12H,3-6H2
• InChI Key: HTEVDEQUMMDEBB-UHFFFAOYSA-N
• Canonical SMILES: C1=C(SC(=C1)Br)S(=O)(=O)N(CCO)CCO

Description

5-Bromo-thiophene-2-sulfonic acid bis-(2-hydroxy-ethyl)-amide is a useful research compound. Its molecular formula is C8H12BrNO4S2 and its molecular weight is 330.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a stirred solution of diethanolamine (1.45 g, 13.8 mmol) in THF (20 ml) was added at 0° C. (ice water bath) commercially available 5-bromo-thiophene-2-sulfonyl chloride (1.0 g, 3.82 mmol) and triethylamine (0.71 ml, 5.07 mmol). The reaction mixture was stirred at room temperature for 16 h and evaporated. The crude product was further purified by flash chromatography (ethyl acetate/heptane) to yield the title compound (0.98 g, 77%) as a white solid. MS (ISP) 330.0 [(M+H)+], mp 70° C.

Synthesis routes and methods II

Procedure details